Cas no 22565-44-2 (Cyclopentane, (4-chlorobutyl)-)

• Product Name: Cyclopentane, (4-chlorobutyl)-
• CAS No: 22565-44-2
• MF: C₉H₁₇Cl
• MW: 160.684282064438
• CID: 5288560
• Update Time: 2025-05-21

Cyclopentane, (4-chlorobutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, (4-chlorobutyl)-

• Inchi： 1S/C9H17Cl/c10-8-4-3-7-9-5-1-2-6-9/h9H,1-8H2
• InChI Key： RAPGTERZFHWBIQ-UHFFFAOYSA-N
• SMILES： C1(CCCCCl)CCCC1

Additional information on Cyclopentane, (4-chlorobutyl)-

Research Brief on Cyclopentane, (4-chlorobutyl)- (CAS: 22565-44-2) in Chemical and Biomedical Applications

Cyclopentane, (4-chlorobutyl)- (CAS: 22565-44-2) is a chlorinated cyclopentane derivative that has garnered significant attention in recent years due to its potential applications in chemical synthesis and biomedical research. This compound, characterized by its unique structural features, has been explored as a building block for more complex molecules and as a potential intermediate in pharmaceutical development. Recent studies have focused on its reactivity, biological activity, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving Cyclopentane, (4-chlorobutyl)- is its role in organic synthesis. The compound's chlorobutyl side chain provides a reactive site for further functionalization, enabling the creation of diverse derivatives. Recent publications in journals such as the Journal of Organic Chemistry have highlighted its utility in cyclization reactions and as a precursor for heterocyclic compounds. These synthetic pathways are particularly relevant for the development of novel pharmacophores, where the cyclopentane core can impart desirable pharmacokinetic properties.

In the biomedical sphere, preliminary studies have investigated the biological activity of Cyclopentane, (4-chlorobutyl)- and its derivatives. Research published in Bioorganic & Medicinal Chemistry Letters suggests that certain derivatives exhibit moderate inhibitory effects on specific enzymatic targets, such as kinases and proteases. While the exact mechanism of action remains under investigation, these findings open avenues for further exploration in drug discovery, particularly in the design of small-molecule inhibitors for therapeutic applications.

Another emerging area of interest is the compound's potential use in material science. Due to its hydrophobic nature and structural rigidity, Cyclopentane, (4-chlorobutyl)- has been explored as a component in polymer formulations. Recent work presented at the American Chemical Society National Meeting demonstrated its incorporation into specialty polymers with enhanced thermal stability, which could have implications for biomedical devices or drug delivery systems.

Despite these promising developments, challenges remain in the widespread application of Cyclopentane, (4-chlorobutyl)-. Issues such as scalability of synthesis, purity optimization, and comprehensive toxicity profiling require further investigation. Current research efforts, as documented in patent literature and academic publications, are addressing these gaps through improved synthetic methodologies and rigorous biological testing.

In conclusion, Cyclopentane, (4-chlorobutyl)- (CAS: 22565-44-2) represents a versatile compound with growing importance in chemical and biomedical research. Its dual utility as a synthetic building block and a potential bioactive scaffold positions it as a valuable target for continued investigation. Future research directions likely include the development of more efficient synthetic routes, expansion of its derivative library, and deeper exploration of its pharmacological potential through structure-activity relationship studies.